Cas no 767621-40-9 (2-(2-pyridin-2-yl-1h-indol-3-yl)ethanamine)
767621-40-9 structure
Product Name:2-(2-pyridin-2-yl-1h-indol-3-yl)ethanamine
CAS No:767621-40-9
MF:C15H15N3
MW:237.299702882767
CID:1781417
PubChem ID:2771640
Update Time:2025-04-21
2-(2-pyridin-2-yl-1h-indol-3-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-pyridin-2-yl-1H-indol-3-yl)ethanamine
- 2-(2-PYRIDIN-2-YL-1H-INDOL-3-YL)-ETHYLAMINE
- AC1MCK9D
- CTK7E7364
- AG-A-29081
- SB38657
- 2-[2-(pyridin-2-yl)-1H-indol-3-yl]ethan-1-amine
- DTXSID60377987
- 767621-40-9
- DB-259986
- 2-(2-(Pyridin-2-yl)-1H-indol-3-yl)ethanamine
- 2-(2-pyridin-2-yl-1h-indol-3-yl)ethanamine
-
- Inchi: 1S/C15H15N3/c16-9-8-12-11-5-1-2-6-13(11)18-15(12)14-7-3-4-10-17-14/h1-7,10,18H,8-9,16H2
- InChI Key: GEZBZIWBDYGEDE-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(CCN)=C1C1C=CC=CN=1
Computed Properties
- Exact Mass: 237.12700
- Monoisotopic Mass: 237.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 54.70000
- LogP: 3.43140
2-(2-pyridin-2-yl-1h-indol-3-yl)ethanamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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